N-[(E)-(3,5-dimethyl-1,2-oxazol-4-yl)methylideneamino]quinolin-2-amine

• Molecular Formula: C15H14N4O
• Molecular Weight: 266.3 g/mol
• IUPAC Name: N-[(E)-(3,5-dimethyl-1,2-oxazol-4-yl)methylideneamino]quinolin-2-amine
• InChI: InChI=1S/C15H14N4O/c1-10-13(11(2)20-19-10)9-16-18-15-8-7-12-5-3-4-6-14(12)17-15/h3-9H,1-2H3,(H,17,18)/b16-9+
• InChI Key: PDZNEDAWBRMLDI-CXUHLZMHSA-N
• Isomeric SMILES: CC1=C(C(=NO1)C)/C=N/NC2=NC3=CC=CC=C3C=C2
• SMILES: CC1=C(C(=NO1)C)C=NNC2=NC3=CC=CC=C3C=C2
• solubility: 0.7 [ug/mL]

Description

N-[(3,5-dimethyl-4-isoxazolyl)methylideneamino]-2-quinolinamine is a member of quinolines.

Scientific Research Applications

Catalysis and Polymerization

• N-[(E)-(3,5-dimethyl-1,2-oxazol-4-yl)methylideneamino]quinolin-2-amine derivatives are utilized in the synthesis and characterization of aluminum and zinc complexes. These complexes have shown potential in catalyzing the ring-opening polymerization of ε-caprolactone, a significant process in polymer science Shu Qiao, Wen-An Ma, & Zhong‐Xia Wang, 2011.

Synthesis of Novel Compounds

• The compound is used in the synthesis of new derivatives, such as 2,9-dimethyl-4H-oxazolo[5’,4’:4,5]pyrano[3,2-f]quinolin-4-one, which exhibits significant biological activities like anti-lipid peroxidation Evangelia-Eirini N. Vlachou et al., 2023.

Anticancer Research

• Derivatives of this compound have been synthesized and evaluated for their cytotoxic effects on various human cancer cell lines, indicating potential as anticancer agents Haiwen Zhang et al., 2007.

Apoptosis Induction

• Certain derivatives of this compound have been discovered as potent inducers of apoptosis in cancer cells, offering a new avenue for cancer therapy Han-Zhong Zhang et al., 2008.

Drug Metabolism and Pharmacokinetics

• The metabolism and pharmacokinetics of related quinoxalinic compounds, which are promising anticancer drugs, have been studied, providing insights into their potential use in cancer treatment S. Khier et al., 2010.

Mutagenicity Studies

• Some synthetic quinolines and quinoxalines related to this compound have been investigated for mutagenicity, contributing to the understanding of their potential risks and benefits S. Grivas & M. Jägerstad, 1984.